![molecular formula C17H24FNO2 B2776355 N-(2-cyclohexyl-2-hydroxyethyl)-3-(2-fluorophenyl)propanamide CAS No. 1788676-03-8](/img/structure/B2776355.png)
N-(2-cyclohexyl-2-hydroxyethyl)-3-(2-fluorophenyl)propanamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(2-cyclohexyl-2-hydroxyethyl)-3-(2-fluorophenyl)propanamide, also known as CFH or CFH-308, is a chemical compound that has been the subject of scientific research due to its potential therapeutic applications. This compound belongs to a class of molecules known as fatty acid amide hydrolase (FAAH) inhibitors, which have been studied for their ability to modulate the endocannabinoid system. In
Scientific Research Applications
Metabolism and Pharmacokinetics
Flutamide Metabolism
A study on flutamide, a nonsteroidal antiandrogen used in prostate cancer treatment, revealed the detection of a new N-oxidized metabolite, N-[4-nitro-3-(trifluoromethyl)phenyl]hydroxylamine, in human liver microsomes and urine of prostate cancer patients. This research highlights the complex metabolism of flutamide, including the formation of potentially reactive toxic metabolites (Goda et al., 2006).
Selective Androgen Receptor Modulator (SARM) Pharmacokinetics
Another study explored the pharmacokinetics and metabolism of S-1, a potent SARM, in rats. This research contributes to understanding the ideal pharmacokinetic characteristics of propanamides in preclinical studies, which could be applicable to similar compounds (Wu et al., 2006).
Drug Design and Synthesis
Dual Inhibitory Action Compounds
A novel flurbiprofen analogue, designed for dual inhibitory action against FAAH and COX, showcases the innovative approach in drug design to develop compounds with potential analgesic and anti-inflammatory activities. This highlights the versatility of propanamide derivatives in medicinal chemistry (Deplano et al., 2021).
Synthesis of Flurbiprofen Derivatives
Research on the synthesis of various flurbiprofen derivatives demonstrates the ongoing efforts to explore the therapeutic potential of propanamide compounds. These studies provide insights into the chemical properties and possible applications of similar compounds in medical research (Manolov et al., 2020; Manolov et al., 2022).
Biological Evaluation
- Evaluation of SARMs for Hormonal Male Contraception: The preclinical characterization of S-23, a selective androgen receptor modulator, as a potential hormonal male contraceptive, illustrates the application of propanamide derivatives in developing novel therapeutic strategies (Jones et al., 2009).
properties
IUPAC Name |
N-(2-cyclohexyl-2-hydroxyethyl)-3-(2-fluorophenyl)propanamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H24FNO2/c18-15-9-5-4-6-13(15)10-11-17(21)19-12-16(20)14-7-2-1-3-8-14/h4-6,9,14,16,20H,1-3,7-8,10-12H2,(H,19,21) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UZLZZVSXWWKSBW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(CC1)C(CNC(=O)CCC2=CC=CC=C2F)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H24FNO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
293.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.